Cas no 83457-06-1 (3-Bromo-2-methylfuran)

• Product Name: 3-Bromo-2-methylfuran
• CAS No: 83457-06-1
• MF: C₅H₅BrO
• MW: 160.996600866318
• MDL: MFCD08689890
• CID: 719981
• PubChem ID: 641484
• Update Time: 2025-06-08

3-Bromo-2-methylfuran Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methylfuran
• 2-methyl-3-bromofuran
• furan,3-bromo-2-methyl
• 3-Bromo-2-methyl-furan
• SCHEMBL3719215
• EN300-142380
• DTXSID20348916
• AKOS006343495
• 83457-06-1
• InChI=1/C5H5BrO/c1-4-5(6)2-3-7-4/h2-3H,1H
• MFCD08689890
• FT-0727641
• CS-0342233
• furan, 3-bromo-2-methyl-
• SB38926
• 3-bromo-2-methyl furan
• VRMMZSVAKYRZAB-UHFFFAOYSA-N
• DTXCID10299988
• DB-075931

• MDL： MFCD08689890
• Inchi： 1S/C5H5BrO/c1-4-5(6)2-3-7-4/h2-3H,1H3
• InChI Key： VRMMZSVAKYRZAB-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1C

Computed Properties

• Exact Mass: 159.95200
• Monoisotopic Mass: 159.95238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14000
• LogP: 2.35050

3-Bromo-2-methylfuran Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-2-methylfuran

Research Briefing on 3-Bromo-2-methylfuran (CAS: 83457-06-1) in Chemical Biology and Pharmaceutical Applications

3-Bromo-2-methylfuran (CAS: 83457-06-1) is a halogenated furan derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have explored its reactivity, biological activities, and potential therapeutic applications, making it a compound of interest for researchers in medicinal chemistry and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-Bromo-2-methylfuran as a building block for the synthesis of novel antimicrobial agents. The researchers demonstrated that derivatives of this compound exhibited promising activity against drug-resistant bacterial strains, particularly MRSA (Methicillin-resistant Staphylococcus aureus). The study highlighted the compound's ability to inhibit bacterial biofilm formation, a critical factor in antibiotic resistance. These findings suggest that 3-Bromo-2-methylfuran derivatives could serve as a foundation for developing new classes of antibiotics to address the growing threat of antimicrobial resistance.

In the field of cancer research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported on the antiproliferative effects of 3-Bromo-2-methylfuran derivatives against various cancer cell lines. The study identified specific structural modifications that enhanced selectivity towards cancer cells while minimizing toxicity to normal cells. Particularly noteworthy was the compound's ability to modulate key signaling pathways involved in cell cycle regulation and apoptosis. These results indicate the potential of 3-Bromo-2-methylfuran-based compounds as lead structures for developing targeted cancer therapies.

From a synthetic chemistry perspective, advances in the preparation and functionalization of 3-Bromo-2-methylfuran have been reported in several recent publications. A 2023 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient modification of the 3-Bromo-2-methylfuran scaffold. This methodology significantly expands the structural diversity accessible from this building block, facilitating the exploration of structure-activity relationships in drug discovery programs. The development of such synthetic protocols is crucial for accelerating the medicinal chemistry optimization of 3-Bromo-2-methylfuran derivatives.

Pharmacokinetic studies of 3-Bromo-2-methylfuran derivatives have also progressed, with recent research focusing on improving their metabolic stability and bioavailability. A 2024 study in Drug Metabolism and Disposition employed advanced in silico modeling techniques to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of various 3-Bromo-2-methylfuran analogs. The computational predictions were validated by in vitro assays, demonstrating good correlation between predicted and experimental values. This approach enables more efficient lead optimization by identifying promising candidates early in the drug discovery process.

Looking forward, the unique chemical properties of 3-Bromo-2-methylfuran continue to inspire innovative applications beyond traditional pharmaceutical development. Recent patent applications indicate growing interest in its use as a precursor for materials science applications, particularly in the development of functional polymers with potential biomedical uses. Additionally, its role in agrochemical research is expanding, with several studies exploring its derivatives as potential eco-friendly pesticides. As research on this versatile compound progresses, we anticipate seeing more diverse applications emerging across multiple scientific disciplines.